Cas no 139963-69-2 (2-Butanone,4-(1-hydroxycyclopropyl)-)

• Product Name: 2-Butanone,4-(1-hydroxycyclopropyl)-
• CAS No: 139963-69-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 102102
• PubChem ID: 15721258
• Update Time: 2025-04-18

2-Butanone,4-(1-hydroxycyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(1-hydroxycyclopropyl)-
• 2-Butanone, 4-(1-hydroxycyclopropyl)- (9CI)
• 139963-69-2
• 4-(1-hydroxycyclopropyl)butan-2-one
• AT24658

• Inchi： 1S/C7H12O2/c1-6(8)2-3-7(9)4-5-7/h9H,2-5H2,1H3
• InChI Key： LOPFTQZDHHEGJW-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)=O)CC1

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3